![molecular formula C23H23ClN2O B6269963 N-[2-amino-1-(naphthalen-2-yl)ethyl]-1,2-dihydronaphthalene-1-carboxamide hydrochloride CAS No. 2639406-64-5](/img/no-structure.png)
N-[2-amino-1-(naphthalen-2-yl)ethyl]-1,2-dihydronaphthalene-1-carboxamide hydrochloride
Overview
Description
“N-[2-amino-1-(naphthalen-2-yl)ethyl]-1,2-dihydronaphthalene-1-carboxamide hydrochloride” is a chemical compound with a molecular weight of 377.27 .
Molecular Structure Analysis
The InChI code for this compound is1S/C18H17ClN4O.ClH/c1-11-21-10-15 (19)17 (22-11)18 (24)23-16 (9-20)14-7-6-12-4-2-3-5-13 (12)8-14;/h2-8,10,16H,9,20H2,1H3, (H,23,24);1H . This provides a detailed representation of the compound’s molecular structure.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-amino-1-(naphthalen-2-yl)ethyl]-1,2-dihydronaphthalene-1-carboxamide hydrochloride involves the reaction of 2-naphthylacetonitrile with ethylenediamine, followed by reduction of the resulting imine with sodium borohydride. The resulting amine is then reacted with 1,2-dihydronaphthalene-1-carboxylic acid chloride to form the final product, which is then converted to the hydrochloride salt.", "Starting Materials": [ "2-naphthylacetonitrile", "ethylenediamine", "sodium borohydride", "1,2-dihydronaphthalene-1-carboxylic acid chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 2-naphthylacetonitrile with ethylenediamine in ethanol to form the imine intermediate.", "Step 2: Reduction of the imine intermediate with sodium borohydride in ethanol to form the amine intermediate.", "Step 3: Reaction of the amine intermediate with 1,2-dihydronaphthalene-1-carboxylic acid chloride in dichloromethane to form the final product.", "Step 4: Conversion of the final product to the hydrochloride salt by treatment with hydrochloric acid." ] } | |
CAS RN |
2639406-64-5 |
Molecular Formula |
C23H23ClN2O |
Molecular Weight |
378.9 |
Purity |
91 |
Origin of Product |
United States |
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